2-(Benzylcarbamoylamino)-2-methylpropanoic acid

• IUPAC Name: 2-(benzylcarbamoylamino)-2-methylpropanoic acid
• InChI: InChI=1S/C12H16N2O3/c1-12(2,10(15)16)14-11(17)13-8-9-6-4-3-5-7-9/h3-7H,8H2,1-2H3,(H,15,16)(H2,13,14,17)
• InChI Key: IWIJRNCRLISFCW-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C(=O)O)NC(=O)NCC1=CC=CC=C1
• Molecular Formula: C12H16N2O3
• Molecular Weight: 236.27 g/mol
• CAS No.: 929473-53-0

Description

“2-(Benzylcarbamoylamino)-2-methylpropanoic acid” is a compound that falls under the category of carbamoyl derivatives. Carbamoylases, which are enzymes that act on carbon-nitrogen bonds in linear amides, have a common hydrolyzing function on carbamoyl derivatives of amines. These enzymes have been used in biotechnological processes for the production of enantiomerically pure/enriched compounds.

Scientific Research Applications

Organic Synthesis and Catalysis

Compounds related to 2-(Benzylcarbamoylamino)-2-methylpropanoic acid, such as benzoic acid derivatives, are key intermediates in the synthesis of various organic molecules. Research has demonstrated their utility in waste-free synthesis of condensed heterocyclic compounds, showcasing the role of rhodium-catalyzed oxidative coupling reactions (Shimizu et al., 2009). Furthermore, palladium-catalyzed methylation and arylation of sp2 and sp3 C-H bonds in simple carboxylic acids highlight the importance of these derivatives in modifying molecular structures for various applications (Giri et al., 2007).

Photocarboxylation Techniques

The photocarboxylation of benzylic C–H bonds with CO2 into 2-arylpropionic acids under metal-free conditions is an innovative approach in the field of green chemistry. This process utilizes visible light and offers a pathway to synthesize drugs and other valuable compounds efficiently and sustainably (Meng et al., 2019).

Plant Growth and Stress Tolerance

In the context of plant biology, benzoic acid derivatives, sharing a common structural motif with this compound, have been shown to induce multiple stress tolerance in plants. These compounds, including benzoic acid and its derivatives, have regulatory roles in enhancing plant resistance to various environmental stresses (Senaratna et al., 2004).

Material Science and Polymer Chemistry

The synthesis and characterization of polymerizable benzoic acid derivatives for the fixation of multilayered structures in liquid-crystalline complexes show the potential of these compounds in developing advanced materials. Such research paves the way for innovative applications in nanotechnology and material engineering (Kishikawa et al., 2008).